Cas no 1806891-34-8 (4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806891-34-8
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4857433
• Update Time: 2025-06-09

4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-1-5-6(8(10)11)7(12)4(3-14)2-13-5/h2-3,8H,1H2,(H2,12,13)
• InChI Key： ZNYFTMPILXAUQA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(C=O)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806891-34-8)

The compound 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806891-34-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique molecular structure featuring an amino group, a chloromethyl substituent, and a difluoromethyl group, this compound serves as a versatile intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a building block for heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for fluorinated pyridine derivatives like 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound’s aldehyde functionality further expands its utility, enabling condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively—key steps in the synthesis of anticancer agents and antiviral drugs.

From an industrial perspective, CAS No. 1806891-34-8 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring eco-friendly methods to produce such intermediates, including catalytic processes and solvent-free reactions. This compound’s relevance to high-throughput screening and combinatorial chemistry also makes it a topic of interest for AI-driven drug discovery platforms, where computational models predict its reactivity and compatibility with other fragments.

Another hot topic linked to 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde is its role in precision medicine. Researchers are investigating its derivatives as potential kinase inhibitors, targeting specific pathways involved in diseases like fibrosis and autoimmune disorders. The chloromethyl group in its structure offers a handle for further functionalization, allowing the attachment of targeting moieties for drug delivery systems.

For synthetic chemists, the challenges associated with handling this compound—such as its sensitivity to moisture and light—highlight the importance of storage optimization and handling protocols. These practical considerations are frequently searched in academic forums and databases, reflecting the compound’s niche but critical role in advanced research. Additionally, its NMR spectra and HPLC purity data are often requested by quality control laboratories, underscoring the need for reliable analytical methods.

In summary, 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806891-34-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to material science—make it a compelling subject for ongoing research, while its structural features continue to inspire new synthetic strategies. As the scientific community prioritizes efficient synthesis and targeted therapeutics, this compound remains a valuable asset in the toolkit of chemists worldwide.